Cas no 1806781-10-1 (4-Bromo-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1806781-10-1
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4927439
• Update Time: 2025-10-30

4-Bromo-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H3BrF2N2/c8-4-1-2-12-5(3-11)6(4)7(9)10/h1-2,7H
• InChI Key： IGJXPUUDDCIVSO-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Bromo-2-cyano-3-(difluoromethyl)pyridine

Introduction to 4-Bromo-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1806781-10-1)

4-Bromo-2-cyano-3-(difluoromethyl)pyridine, with the chemical formula C₆H₂BrF₂N₂O, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a bromo substituent at the 4-position, a cyano group at the 2-position, and a difluoromethyl group at the 3-position of the pyridine ring. These structural elements contribute to its diverse reactivity and potential applications in synthetic chemistry and drug development.

The CAS number 1806781-10-1 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and use in research and industrial settings. The presence of multiple electronegative substituents, such as the cyano and difluoromethyl groups, makes this pyridine derivative particularly interesting for medicinal chemists. These groups can influence the electronic properties of the molecule, affecting its binding affinity to biological targets.

In recent years, there has been growing interest in halogenated pyridines due to their versatile applications in pharmaceutical synthesis. The bromo substituent in 4-Bromo-2-cyano-3-(difluoromethyl)pyridine can serve as a handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in the construction of complex molecular architectures, including drug candidates.

The cyano group at the 2-position of the pyridine ring is another key feature that enhances the reactivity of this compound. Cyano groups are known to participate in various chemical transformations, including nucleophilic addition reactions and metal-catalyzed coupling reactions. This makes 4-Bromo-2-cyano-3-(difluoromethyl)pyridine a valuable intermediate in the synthesis of more complex molecules.

The difluoromethyl group is particularly noteworthy for its influence on metabolic stability and pharmacokinetic properties of drug candidates. Difluoromethyl groups are often incorporated into pharmaceuticals to improve their bioavailability and resistance to metabolic degradation. This feature has led to increased interest in compounds containing this moiety for potential therapeutic applications.

Recent studies have highlighted the utility of 4-Bromo-2-cyano-3-(difluoromethyl)pyridine in the development of novel agrochemicals. The structural motifs present in this compound are reminiscent of known bioactive molecules that exhibit herbicidal or pesticidal properties. Researchers have explored its derivatives as potential leads for new crop protection agents, leveraging its unique chemical framework.

In addition to its pharmaceutical and agrochemical applications, 4-Bromo-2-cyano-3-(difluoromethyl)pyridine has found utility in materials science. The combination of halogenated aromatic rings with heterocyclic structures like pyridine makes this compound a candidate for organic electronic applications. For instance, it can be used in the synthesis of organic semiconductors or ligands for metal-organic frameworks (MOFs).

The synthesis of 4-Bromo-2-cyano-3-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation, cyanation, and fluorination reactions. The precise control of reaction conditions is crucial to achieve high yields and purity levels required for downstream applications.

Ongoing research continues to uncover new methodologies for the functionalization of halogenated pyridines like 4-Bromo-2-cyano-3-(difluoromethyl)pyridine. Advances in catalytic systems and green chemistry principles are enabling more efficient and sustainable synthetic routes. These developments are expected to further enhance the accessibility and utility of this compound in various fields.

The pharmacological potential of derivatives derived from 4-Bromo-2-cyano-3-(difluoromethyl)pyridine remains an active area of investigation. Computational modeling and high-throughput screening techniques are being employed to identify novel bioactive scaffolds based on this core structure. Such efforts aim to discover new therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 4-Bromo-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1806781-10-1) is a versatile compound with significant applications across multiple scientific disciplines. Its unique structural features make it a valuable building block for pharmaceuticals, agrochemicals, and advanced materials. Continued research into its derivatives and synthetic methodologies will likely expand its utility further into uncharted areas of science and technology.